5-bromo-N-(2-phenylethyl)-2-thiophenesulfonamide
Overview
Description
5-bromo-N-(2-phenylethyl)-2-thiophenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of sulfonamide compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 5-bromo-N-(2-phenylethyl)-2-thiophenesulfonamide involves the inhibition of various signaling pathways that are involved in cancer cell growth and survival. It has been found to inhibit the activity of enzymes such as protein kinase C and phosphoinositide 3-kinase, which play a crucial role in cancer cell proliferation.
Biochemical and Physiological Effects:
5-bromo-N-(2-phenylethyl)-2-thiophenesulfonamide has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a crucial mechanism for the elimination of cancer cells. It has also been found to inhibit the migration and invasion of cancer cells, which are essential processes for the metastasis of cancer.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 5-bromo-N-(2-phenylethyl)-2-thiophenesulfonamide in lab experiments is its potent anticancer activity against various cancer cell lines. Additionally, it has shown promising results in the treatment of inflammation and autoimmune diseases. However, the compound has some limitations, such as its low solubility in water, which may affect its bioavailability in vivo.
Future Directions
There are several future directions for the research on 5-bromo-N-(2-phenylethyl)-2-thiophenesulfonamide. One of the areas of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Additionally, further studies are needed to investigate the mechanism of action of the compound and its potential therapeutic applications in various diseases. Finally, the development of novel analogs of 5-bromo-N-(2-phenylethyl)-2-thiophenesulfonamide may lead to the discovery of more potent and selective compounds with improved pharmacological properties.
Synthesis Methods
The synthesis of 5-bromo-N-(2-phenylethyl)-2-thiophenesulfonamide involves the reaction of 2-thiophenesulfonyl chloride with 2-phenylethylamine in the presence of a base such as triethylamine. The resulting product is then brominated using bromine in acetic acid to obtain the final compound.
Scientific Research Applications
5-bromo-N-(2-phenylethyl)-2-thiophenesulfonamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, prostate, and lung cancer. Additionally, it has shown promising results in the treatment of inflammation, autoimmune diseases, and neurodegenerative disorders.
properties
Molecular Formula |
C12H12BrNO2S2 |
|---|---|
Molecular Weight |
346.3 g/mol |
IUPAC Name |
5-bromo-N-(2-phenylethyl)thiophene-2-sulfonamide |
InChI |
InChI=1S/C12H12BrNO2S2/c13-11-6-7-12(17-11)18(15,16)14-9-8-10-4-2-1-3-5-10/h1-7,14H,8-9H2 |
InChI Key |
YEXAETJIDJUITM-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CCNS(=O)(=O)C2=CC=C(S2)Br |
Canonical SMILES |
C1=CC=C(C=C1)CCNS(=O)(=O)C2=CC=C(S2)Br |
solubility |
27.5 [ug/mL] |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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